Cas no 1185767-06-9 (5-Bromo-6-fluoro-1-methyl-1H-indazole)

• Product Name: 5-Bromo-6-fluoro-1-methyl-1H-indazole
• CAS No: 1185767-06-9
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• MDL: MFCD18906723
• CID: 2124833
• PubChem ID: 57917274
• Update Time: 2024-11-03

5-Bromo-6-fluoro-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-fluoro-1-methyl-1H-indazole
• 1H-Indazole,5-bromo-6-fluoro-1-methyl-
• LILHEKOPCWVHAA-UHFFFAOYSA-N
• FCH1347567
• PC500259
• SCHEMBL1191266
• AS-48473
• 5-bromo-6-fluoro-1-methylindazole
• DB-340789
• AKOS022687204
• MFCD18906723
• PB39740
• 1185767-06-9
• F31294
• SY269358
• CS-0050577
• 5-Bromo-6-fluoro-1-methyl-1H-indazole

• MDL： MFCD18906723
• Inchi： 1S/C8H6BrFN2/c1-12-8-3-7(10)6(9)2-5(8)4-11-12/h2-4H,1H3
• InChI Key： LILHEKOPCWVHAA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=NN2C)C=1)F

Computed Properties

• Exact Mass: 227.96984g/mol
• Monoisotopic Mass: 227.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles